Cas no 54079-69-5 (6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-(trifluoromethyl)phenyl]-)

6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-(trifluoromethyl)phenyl]- structure
54079-69-5 structure
Product Name:6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-(trifluoromethyl)phenyl]-
CAS No:54079-69-5
MF:C12H8F3N5O
MW:295.220031738281
CID:384052
PubChem ID:135479047
Update Time:2025-04-19

6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-(trifluoromethyl)phenyl]-
    • 2-amino-9-[3-(trifluoromethyl)phenyl]-3H-purin-6-one
    • AC1L7EBC
    • NSC211256
    • NSC-211256
    • SureCN8537126
    • DTXSID80309164
    • 2-amino-9-[3-(trifluoromethyl)phenyl]-1H-purin-6-one
    • CHEMBL3247913
    • NSC 211256
    • BDBM50010327
    • SCHEMBL8537126
    • 54079-69-5
    • Inchi: 1S/C12H8F3N5O/c13-12(14,15)6-2-1-3-7(4-6)20-5-17-8-9(20)18-11(16)19-10(8)21/h1-5H,(H3,16,18,19,21)
    • InChI Key: GWXXYBIRNASSTK-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)N1C=NC2C(NC(N)=NC1=2)=O)(F)F

Computed Properties

  • Exact Mass: 295.06824
  • Monoisotopic Mass: 295.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 85.3Ų

Experimental Properties

  • Density: 1.7
  • Boiling Point: 501.2°Cat760mmHg
  • Flash Point: 256.9°C
  • Refractive Index: 1.689
  • PSA: 85.3
  • LogP: 2.29100

6H-Purin-6-one,2-amino-1,9-dihydro-9-[3-(trifluoromethyl)phenyl]- Related Literature

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